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Compound of Interest

Compound Name: Picolyl chloride hydrochloride

Cat. No.: B7768004 Get Quote

Picolyl chloride hydrochloride, existing as three distinct positional isomers—2-, 3-, and 4-

picolyl chloride hydrochloride—represents a class of highly valuable and reactive chemical

intermediates. These compounds are structurally characterized by a chloromethyl group

attached to a pyridine ring, which is present as its hydrochloride salt. This salt form enhances

the compound's stability and handling characteristics compared to its free base form. For drug

development professionals and organic chemists, picolyl chloride hydrochloride serves as a

cornerstone reagent for introducing the pyridylmethyl moiety into a wide array of molecular

scaffolds. Its utility spans the synthesis of pharmaceuticals, the development of advanced

agrochemicals, and the creation of specialized ligands for coordination chemistry and materials

science.[1][2][3] This guide provides an in-depth exploration of its chemical properties,

reactivity, synthesis, and critical applications, grounded in practical, field-proven insights.

Part 1: Core Physicochemical Properties of Picolyl
Chloride Hydrochloride Isomers
The position of the chloromethyl group on the pyridine ring significantly influences the steric

and electronic properties of each isomer, leading to distinct physical characteristics and

reactivity profiles. All three isomers are typically white to off-white or pale yellow crystalline

solids.[1][4]

2-Picolyl Chloride Hydrochloride
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Synonyms: 2-(Chloromethyl)pyridine hydrochloride, 2-Pyridylmethylchloride hydrochloride[5]

[6]

Structure: The chloromethyl group is positioned ortho to the nitrogen atom in the pyridine

ring. This proximity influences its reactivity, often facilitating chelation in coordination

chemistry.

3-Picolyl Chloride Hydrochloride
Synonyms: 3-(Chloromethyl)pyridine hydrochloride[7][8]

Structure: The chloromethyl group is in the meta position relative to the ring nitrogen.

4-Picolyl Chloride Hydrochloride
Synonyms: 4-(Chloromethyl)pyridine hydrochloride[1][9]

Structure: The chloromethyl group is in the para position, the furthest from the ring nitrogen.

Data Summary: Physicochemical Properties
The following table summarizes and compares the key quantitative data for the three isomers

of picolyl chloride hydrochloride.
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Property
2-Picolyl Chloride
HCl

3-Picolyl Chloride
HCl

4-Picolyl Chloride
HCl

CAS Number 6959-47-3[6][10] 6959-48-4[4][7][8] 1822-51-1[1][11]

Molecular Formula
C₆H₆ClN · HCl

(C₆H₇Cl₂N)[5][6][12]

C₆H₆ClN · HCl

(C₆H₇Cl₂N)[7][13]

C₆H₆ClN · HCl

(C₆H₇Cl₂N)[1][14]

Molecular Weight 164.03 g/mol [6] 164.03 g/mol [7] 164.04 g/mol [1][14]

Appearance

Off-white to yellow-

green or light brown

crystalline

solid/mass[6][12]

White to pale brown or

beige solid/needles[4]

[7]

White to off-white or

yellow-orange

crystalline

solid/powder[1][14]

Melting Point 119-127°C[12][15] 137-143°C[4][7]
160-173°C[9][11][14]

[16]

Solubility
Soluble in water[6][17]

[18]

Data not widely

specified, but

expected to be water-

soluble.

Soluble in water and

various organic

solvents[1][11]

Part 2: Reactivity, Stability, and Mechanistic
Causality
The primary locus of reactivity in picolyl chloride hydrochloride is the benzylic carbon of the

chloromethyl group. This carbon is electrophilic and highly susceptible to nucleophilic attack,

making the molecule an excellent alkylating agent for introducing the pyridylmethyl group.[19]

Nucleophilic Substitution: The Core Reaction
The chloride ion is a good leaving group, facilitating Sₙ2-type reactions with a wide range of

nucleophiles, including amines, thiols, alcohols, and carbanions. The hydrochloride form

ensures that the pyridine nitrogen is protonated, which deactivates the ring towards

electrophilic attack and prevents the free base from acting as a competing nucleophile in

intermolecular reactions.
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Logical Relationship: General Nucleophilic Substitution

Picolyl Chloride HCl + Nucleophile (Nu:⁻) Sₙ2 Transition StateAttack at CH₂Cl Pyridylmethyl-NuCl⁻ leaves Cl⁻ + H⁺

Click to download full resolution via product page

Caption: General Sₙ2 mechanism for picolyl chloride hydrochloride.

Stability and Incompatibilities: A Self-Validating System
The stability of picolyl chloride hydrochloride is a critical consideration for both storage and

reaction setup.

Hygroscopicity: The compound is hygroscopic, readily absorbing moisture from the air.[5][7]

[8][14] This is a self-validating concern; exposure to water can lead to slow hydrolysis,

forming the corresponding pyridylmethanol and HCl, thus reducing the yield of the desired

alkylation product. Therefore, handling and storage under anhydrous conditions (e.g., under

an inert atmosphere like nitrogen or argon) are imperative.

Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[4][5]

[10]

Causality (Bases): Strong bases will deprotonate the pyridinium ion to form the neutral 2-

(chloromethyl)pyridine free base. This free base is significantly less stable and can readily

undergo self-polymerization or other side reactions. This reactivity dictates the choice of

base in alkylation reactions; a non-nucleophilic, hindered base is often preferred to

selectively facilitate the desired reaction without consuming the reagent.

Causality (Oxidizing Agents): The pyridine ring and chloromethyl group can be oxidized,

leading to decomposition.

Thermal Decomposition: When heated to decomposition, it releases toxic and corrosive

fumes, including nitrogen oxides (NOx), carbon oxides (CO, CO₂), and hydrogen chloride

(HCl) gas.[6][8][10]

Part 3: Synthesis and Analytical Characterization
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Reference Protocol: Synthesis from 2-Pyridylmethanol
A common and reliable method for synthesizing picolyl chloride hydrochloride involves the

chlorination of the corresponding pyridylmethanol (picolyl alcohol) with thionyl chloride (SOCl₂).

[20] This protocol is effective because thionyl chloride converts the hydroxyl group into an

excellent leaving group, which is then displaced by a chloride ion in situ.

Step-by-Step Methodology:

Reaction Setup: Equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a

reflux condenser connected to a gas trap (to neutralize the HCl and SO₂ byproducts).

Reagent Charging: Charge the flask with thionyl chloride (SOCl₂, ~3-4 equivalents). Cool the

flask in an ice bath (0°C).

Substrate Addition: Slowly add a solution of 2-pyridylmethanol (1 equivalent) to the stirred

thionyl chloride over a period of 1-2 hours, maintaining the temperature at 0°C. The slow

addition is crucial to control the exothermic reaction.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Then, heat the solution to reflux for 1-2 hours to

ensure the reaction goes to completion.

Work-up: Cool the reaction mixture. Carefully remove the excess thionyl chloride under

reduced pressure (vacuum distillation). The resulting solid residue is the crude 2-picolyl
chloride hydrochloride.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent system, such as acetone or an ethanol/ether mixture, to yield the final product.[21]

Experimental Workflow: Synthesis of Picolyl Chloride
HCl
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Reaction Preparation

Reaction Execution

Product Isolation

Charge SOCl₂ into flask

Cool to 0°C

Slowly add Pyridylmethanol

Heat to reflux (1-2h)

Remove excess SOCl₂ (vacuum)

Recrystallize crude solid

Filter and dry product
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Caption: Workflow for synthesis via thionyl chloride.

Spectroscopic Characterization
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To ensure the identity and purity of the synthesized product, a combination of spectroscopic

methods is employed.

Nuclear Magnetic Resonance (NMR): ¹H NMR is used to confirm the structure by observing

the characteristic chemical shifts and coupling constants of the aromatic protons on the

pyridine ring and the singlet for the -CH₂Cl protons. ¹³C NMR can be used to identify all

unique carbon atoms in the molecule.[22]

Infrared (IR) Spectroscopy: IR spectroscopy helps to confirm the presence of key functional

groups and the overall fingerprint of the molecule.

Mass Spectrometry (MS): MS provides the molecular weight of the free base (after

deprotonation and loss of HCl) and its fragmentation pattern, confirming the elemental

composition.[22]

Part 4: Field-Proven Applications in Synthesis
The utility of picolyl chloride hydrochloride is demonstrated across multiple scientific

disciplines.

Pharmaceutical Synthesis: It is a key building block for numerous active pharmaceutical

ingredients (APIs). For instance, it is used in synthesizing analgesics, anti-inflammatory

agents, and kinase inhibitors like (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-one derivatives

which act as Polo-like kinase 4 (PLK4) inhibitors.[2][4][5]

Coordination Chemistry and Catalysis: The pyridyl nitrogen and a second donor atom

introduced via the chloromethyl group can form stable chelate rings with metal ions. This

makes picolyl chloride hydrochloride a precursor for synthesizing bidentate and

polydentate ligands used in catalysis and the development of imaging agents, such as Zn²⁺-

sensitive MRI contrast agents.[2][23]

Materials Science: It is employed to create functionalized polymers. The introduction of the

pyridine moiety can enhance properties like adhesion, thermal stability, or metal-binding

capacity for applications in coatings and specialized resins.[2]

Agrochemicals: The compound serves as an intermediate in the synthesis of novel

pesticides and herbicides, where the pyridine ring is a common toxophore.[2]
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Part 5: Mandatory Safety, Handling, and Storage
Protocol
Picolyl chloride hydrochloride is a hazardous chemical that demands strict adherence to

safety protocols. It is classified as corrosive, causing severe skin burns and eye damage, and

is harmful if swallowed.[7][8][10][24]

Data Summary: GHS Hazard and Precautionary
Information

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral GHS07 Danger
H302: Harmful if

swallowed.[5][10]

Skin Corrosion GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[5][8][10]

Eye Damage GHS05 Danger
H318: Causes serious

eye damage.[10]

STOT, Single

Exposure
GHS07 Danger

H335: May cause

respiratory irritation.

[10]

Step-by-Step Handling Protocol
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors. Ensure an eyewash station and safety shower are

immediately accessible.[10][25]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use chemical safety goggles and a face shield.[5]
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Body Protection: Wear a flame-retardant lab coat and closed-toe shoes. For larger

quantities, consider a chemical-resistant apron or suit.[5]

Dispensing and Weighing: Conduct all transfers in the fume hood. If weighing outside a

ventilated enclosure, use a balance with a draft shield. Avoid generating dust.

Spill Response:

Small Spills: Dampen the solid spill material with water, then carefully transfer the

dampened material to a suitable, labeled container for hazardous waste. Use absorbent

paper dampened with water to clean the area.[17]

Large Spills: Evacuate the area and call emergency personnel.

Waste Disposal: Dispose of all waste materials (including contaminated PPE) in a sealed,

properly labeled container according to local, state, and federal regulations.[10][25]

Storage Protocol
Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for

corrosive materials.[10][25]

To mitigate its hygroscopic and air-sensitive nature, store under an inert atmosphere (e.g.,

nitrogen or argon).[5][10]

Keep away from incompatible materials such as strong oxidizing agents and bases.[4][5][10]

Store locked up in a secure area.[10][25]

Conclusion
Picolyl chloride hydrochloride, in its three isomeric forms, is a powerful and versatile

electrophilic building block. A thorough understanding of its distinct physicochemical properties,

reactivity, and stringent handling requirements is paramount for its safe and effective use. For

the medicinal chemist, materials scientist, or process development professional, mastering the

application of this reagent opens pathways to novel molecular architectures and functional

materials, underscoring its enduring importance in modern chemical synthesis.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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